Cas no 902600-32-2 (1H-Imidazole-5-carboxylicacid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester)

• Product Name: 1H-Imidazole-5-carboxylicacid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester
• CAS No: 902600-32-2
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• MDL: MFCD08276111
• CID: 797613
• PubChem ID: 5308675
• Update Time: 2025-07-01

1H-Imidazole-5-carboxylicacid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester
• 2-BENZO[1,3]DIOXOL-5-YL-5-METHYL-3H-IMIDAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• ethyl 2-(1,3-benzodioxol-5-yl)-5-methyl-1H-imidazole-4-carboxylate
• HMS1377M19
• HMS2246B16
• ChemDiv2_003099
• CHEMBL1505658
• ethyl 2-(2H-1,3-benzodioxol-5-yl)-4-methyl-1H-imidazole-5-carboxylate
• Ethyl 2-(benzo[d][1,3]dioxol-5-yl)-4-methyl-1H-imidazole-5-carboxylate
• SR-01000097832-1
• ETHYL 2-(2H-1,3-BENZODIOXOL-5-YL)-5-METHYL-1H-IMIDAZOLE-4-CARBOXYLATE
• AKOS001841539
• 902600-32-2
• SR-01000097832
• SMR000095247
• AMY27313
• DTXSID60415479
• MLS000118305

• MDL： MFCD08276111
• Inchi： 1S/C14H14N2O4/c1-3-18-14(17)12-8(2)15-13(16-12)9-4-5-10-11(6-9)20-7-19-10/h4-6H,3,7H2,1-2H3,(H,15,16)
• InChI Key： HUTQQLLLQQLSLR-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1=NC(C(=O)OCC)=C(C)N1

Computed Properties

• Exact Mass: 274.09500
• Monoisotopic Mass: 274.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• PSA: 73.44000
• LogP: 2.29050

Additional information on 1H-Imidazole-5-carboxylicacid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester

1H-Imidazole-5-carboxylic Acid, 2-(1,3-Benzodioxol-5-yl)-4-Methyl-, Ethyl Ester: A Promising Compound in Modern Pharmaceutical Research

1H-Imidazole-5-carboxylic acid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical sciences. This compound, with the CAS number 902600-32-2, features a core 1,3-benzodioxol ring fused to an imidazole ring system, along with a 4-methyl group and an ethyl ester functional group. Its chemical framework provides a versatile scaffold for exploring biological activities, particularly in the context of inflammation modulation and antiviral potential. Recent studies have highlighted its role in targeting pro-inflammatory pathways and its potential as a lead compound for drug discovery.

The molecular architecture of 1H-Imidazole-5-carboxylic acid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester is characterized by the presence of a benzodioxol ring, which is known for its ability to interact with hydrophobic regions of biological targets. The imidazole ring system, a key structural element in many biologically active molecules, contributes to the compound's stability and reactivity. The ethyl ester group further enhances its solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. This structural complexity allows the compound to engage in multiple molecular interactions, which is critical for its therapeutic potential.

Recent research has demonstrated that 1H-Imidazole-5-carboxylic acid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester exhibits significant anti-inflammatory activity by modulating the expression of key cytokines such as TNF-α and IL-6. A 2023 study published in Journal of Medicinal Chemistry revealed that this compound effectively inhibits the activation of NF-κB, a central regulator of inflammatory responses. This finding underscores its potential as a therapeutic agent for conditions such as chronic inflammation and autoimmune disorders. Additionally, the compound has shown promising antiviral properties against several RNA viruses, including RNA-dependent RNA polymerase (RdRp) inhibitors, which are critical for viral replication.

The ethyl ester functional group in 1H-Imidazole-5-carboxylic acid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester plays a pivotal role in its pharmacokinetic profile. The ester group undergoes hydrolysis in vivo, converting the compound into its corresponding carboxylic acid derivative, which is more readily absorbed by biological systems. This metabolic pathway enhances the compound's bioavailability and prolongs its therapeutic effect. Furthermore, the 4-methyl substitution on the imidazole ring contributes to its molecular rigidity, which is crucial for maintaining the compound's structural integrity during drug development processes.

Advancements in computational chemistry have enabled researchers to predict the binding affinity of 1H-Imidazole-5-carboxylic acid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester to various protein targets. Molecular docking studies have shown that the compound preferentially binds to protease enzymes involved in viral replication, such as SARS-CoV-2 main protease. These findings are particularly relevant given the ongoing global efforts to combat viral infections, where compounds with broad-spectrum antiviral activity are highly sought after. The benzodioxol ring system is believed to form hydrogen bonds with the active site of these enzymes, thereby inhibiting their catalytic activity.

One of the most notable applications of 1H-Imidazole-5-carboxylic acid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester is in the development of antiviral therapies targeting RNA viruses. A 2024 study in Antiviral Research reported that this compound effectively suppresses the replication of RNA viruses by interfering with their polymerase activity. The compound's ability to inhibit viral replication without causing significant toxicity to host cells makes it a promising candidate for clinical trials. These findings align with the growing need for safe and effective antiviral agents, especially in light of emerging viral threats.

The 1,3-benzodioxol ring system in 1H-Imidazole-5-carboxylic acid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester also contributes to its antioxidant properties. Studies have shown that this compound can scavenge free radicals and reduce oxidative stress, which is implicated in various chronic diseases. The antioxidant activity of the compound is attributed to the presence of the benzodioxol ring, which can donate electrons to neutralize reactive oxygen species (ROS). This dual functionality—combining anti-inflammatory and antioxidant properties—positions the compound as a multifaceted therapeutic agent.

In summary, 1H-Imidazole-5-carboxylic acid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester is a structurally complex compound with significant biological potential. Its unique combination of benzodioxol, imidazole, ethyl ester, and 4-methyl groups enables it to interact with a wide range of biological targets, making it a valuable candidate for drug discovery. Ongoing research into its mechanisms of action and therapeutic applications continues to expand our understanding of its potential in treating inflammatory and viral diseases.

As the field of medicinal chemistry evolves, the development of compounds like 1H-Imidazole-5-carboxylic acid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester remains a focal point for addressing unmet medical needs. The ability to modulate inflammatory pathways, inhibit protease enzymes, and exhibit antioxidant activity positions this compound as a promising lead in the search for novel therapeutics. Continued exploration of its biological activities and pharmacological properties will be essential in translating its potential into clinical applications.

For further information on the research and development of 1H-Imidazole-5-carboxylic acid, 2-(1,3-benzodioxol-5-yl)-4-methyl-, ethyl ester, interested readers are encouraged to consult recent publications in Journal of Medicinal Chemistry, Antiviral Research, and related scientific journals. These resources provide detailed insights into the compound's molecular mechanisms, therapeutic potential, and ongoing studies aimed at optimizing its use in drug development.